Cas no 103883-30-3 ((R)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine)

• Product Name: (R)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine
• CAS No: 103883-30-3
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD02262087
• CID: 62424
• PubChem ID: 10154073
• Update Time: 2025-10-29

(R)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (S)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine
• 2,2-Dimethyl-4(S)-4-aminomethyl-1,3-dioxalane
• [(4S)-2,2-Dimethyl-1,3-dioxolan-4-yl]methanamine
• 1,3-Dioxolane-4-methanamine,2,2-dimethyl-,(4R)-
• 2,2-DIMETHYL-4(R)-4-AMINOMETHYL-1,3-DIOXALANE
• (4S)-2,2-DIMETHYL-1,3-DIOXOLAN-4-YL]METHANAMINE
• (R)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine
• (R)-4-AMINOMETHYL-2,2-DIMETHYL-1,3-DIOXOLANE
• (S)-4-(2,2-dimethyl)-1,3-dioxolan-4-yl-methylamine
• (S)-4-AMINOMETHYL-2,2-DIMETHYL-1,3-DIOXOLANE
• 1,3-DIOXOLANE-4-METHANAM
• 1,3-DIOXOLANE-4-METHANAMINE,2,2-DIMETHYL-,(R)
• 2,2-DIMETHYL-2'-METHOXYPROPIOPHENONE
• 4R-(-)-2,2-dimethyl-1,3-dioxolane-4-methanamine
• (4R)-2 2-DIMETHYL-1 3-DIOXOLANE-4-METHA&
• (4R)-2,2-Dimethyl-1,3-dioxolane-4-methanamine
• (4R)-2,2-Dimethyl-4-aminomethyl-1,3-dioxolane
• 1,3-DIOXOLANE-4-METHANAMINE, 2,2-DIMETHYL-, (S)
• 1,3-Dioxolane-4-methanamine, 2,2-dimethyl-, (4R)-
• (R)-(-)-2,2-Dimethyl-1,3-dioxolane-4-methanamine
• (R)-(-)-(2,2-DIMETHYL-[1,3]-DIOXOLAN-4-YL)-METHYLAMINE
• AK151169
• [(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]methanamine
• HXOYWCSTHVTLOW-RXMQYKEDSA-N
• FCH846062
• R83D303
• ST240253
• MFCD02262087
• EN300-2956231
• C-((R)-2,2-dimethyl-[1,3]dioxolan-4-yl)-methylamine
• GEO-01180
• DS-3132
• W-200073
• SCHEMBL3862320
• 103883-30-3
• AKOS005257688
• AC-28996
• (R)-(-)-(2,2-Dimethyl-[1,3]-dioxolan-4-yl)methylamine
• (R)-2,2-dimethyl-1,3-dioxolane-4-methanamine
• CS-W005528
• 1,3-DIOXOLANE-4-METHANAMINE, 2,2-DIMETHYL-, (R)
• DB-005532
• 1-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]methanamine

• MDL： MFCD02262087
• Inchi： 1S/C6H13NO2/c1-6(2)8-4-5(3-7)9-6/h5H,3-4,7H2,1-2H3/t5-/m1/s1
• InChI Key： HXOYWCSTHVTLOW-RXMQYKEDSA-N
• SMILES： O1[C@H](CN)COC1(C)C

Computed Properties

• Exact Mass: 131.09500
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5
• XLogP3: -0.5

Experimental Properties

• Boiling Point: 147-148°C at 760 mmHg
• PSA: 44.48000
• LogP: 0.79690

(R)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine Security Information

• Hazard Statement： H314
• Hazardous Material transportation number：1760
• Hazard Category Code： 22-41-43
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (R)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine

Introduction to (R)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine (CAS No. 103883-30-3)

(R)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine (CAS No. 103883-30-3) is a chiral compound that has gained significant attention in the fields of organic synthesis and pharmaceutical research. This compound is a key intermediate in the synthesis of various biologically active molecules and pharmaceuticals, particularly those with enantiomeric specificity. The chiral center in the molecule plays a crucial role in its applications, as it can influence the pharmacological properties and biological activity of the final products.

The structure of (R)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine consists of a 1,3-dioxolane ring with two methyl groups attached to the second carbon atom and an amine group attached to the fourth carbon atom. The R configuration at the chiral center is essential for its use in asymmetric synthesis and the preparation of enantiopure compounds. This compound is often used as a protecting group for alcohols and as a chiral auxiliary in the synthesis of complex organic molecules.

Recent research has highlighted the importance of (R)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine in the development of new drugs and therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize potent inhibitors of specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders. The ability to control the stereochemistry during synthesis ensures that the final products have the desired biological activity and reduced side effects.

In addition to its role in drug development, (R)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine has been utilized in the synthesis of natural products and complex organic molecules. A notable example is its use in the total synthesis of (+)-Discodermolide, a marine natural product with potent antitumor activity. The chiral auxiliary properties of this compound allow for efficient and selective transformations, making it an invaluable tool in synthetic chemistry.

The physical properties of (R)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine are well-characterized. It is a colorless liquid with a boiling point of approximately 95°C at 0.5 mmHg pressure. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but is insoluble in water. These properties make it suitable for use in various synthetic reactions under different conditions.

Safety and handling guidelines for (R)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine are essential to ensure laboratory safety. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken when handling this compound. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. Additionally, storage should be in a well-ventilated area away from heat sources and incompatible materials.

The environmental impact of (R)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine is minimal when proper disposal methods are followed. It is important to adhere to local regulations for waste disposal to prevent contamination of soil and water sources. Green chemistry principles can also be applied to minimize waste generation during synthetic processes involving this compound.

In conclusion, (R)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine (CAS No. 103883-30-3) is a versatile chiral compound with significant applications in organic synthesis and pharmaceutical research. Its unique structure and properties make it an essential tool for researchers working on enantiopure compounds and complex organic molecules. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the scientific community.